2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 2-chlorobenzoate

• IUPAC Name: [2-[(2,4-difluorophenyl)methylamino]-2-oxoethyl] 2-chlorobenzoate
• InChI: InChI=1S/C16H12ClF2NO3/c17-13-4-2-1-3-12(13)16(22)23-9-15(21)20-8-10-5-6-11(18)7-14(10)19/h1-7H,8-9H2,(H,20,21)
• InChI Key: SLSTVLFHOQUMAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OCC(=O)NCC2=C(C=C(C=C2)F)F)Cl
• Molecular Formula: C16H12ClF2NO3
• Molecular Weight: 339.72 g/mol
• CAS No.: 1241975-79-0

Description

2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 2-chlorobenzoate is a useful research compound. Its molecular formula is C16H12ClF2NO3 and its molecular weight is 339.72. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Reactions

• An improved method for anchoring amino acids to resins utilizes esterification techniques involving related chemical structures, highlighting the importance of difluorobenzyl components in peptide synthesis (Sieber, 1987).
• Schiff base ligands bearing organic acid moieties, including chlorobenzyl components, have been synthesized for the preparation of metal complexes. These complexes are characterized for their antimicrobial activity, showcasing applications in medicinal chemistry and materials science (El–Wahab, 2007).

Antimicrobial Activity

• Mononuclear metal complexes of organic carboxylic acid derivatives, including those with chlorobenzyl groups, demonstrate significant antimicrobial properties. The synthesis and characterization of these complexes provide insights into their potential applications in developing new antimicrobial agents (El–Wahab, 2007).

Pharmaceutical and Medicinal Chemistry

• The synthesis and study of polyfluorodibenz[b,f][1,4]oxazepines through the cyclization of related compounds highlight the potential of fluorinated and chlorobenzyl derivatives in creating novel pharmaceutical compounds with specific biological activities (Allaway et al., 2002).

Analytical Chemistry

• Derivatization of amino acids using pentafluorobenzyl chloroformate for detection by electron capture negative ionization mass spectrometry (ECNI/MS) showcases the application of fluorobenzyl derivatives in enhancing analytical methodologies for biological samples (Simpson et al., 1996).

Organic Synthesis

• The use of chlorobenzyl derivatives in the asymmetric synthesis of oxazolidinones from serinol derivatives demonstrates the versatility of these compounds in organic synthesis, providing pathways to optically active compounds (Sugiyama et al., 2003).